5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C17H13F3N4O2
• Molecular Weight: 362.31 g/mol
• IUPAC Name: 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H13F3N4O2/c1-11-15(22-23-24(11)12-7-3-2-4-8-12)16(25)21-13-9-5-6-10-14(13)26-17(18,19)20/h2-10H,1H3,(H,21,25)
• InChI Key: IGNORXAEJBSTCC-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3OC(F)(F)F

Description

5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. TFP belongs to the class of triazole-based compounds and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide exhibits various biochemical and physiological effects. 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has also been shown to reduce inflammation and pain in animal models. Additionally, 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is its potential use in the development of new drugs and therapies. 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been shown to exhibit various therapeutic effects, making it a promising candidate for drug development. However, one of the limitations of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide. One area of future research is the development of new drugs and therapies based on 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide. Another area of future research is the study of the mechanism of action of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide. Further studies are needed to fully understand how 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide exerts its therapeutic effects. Additionally, future studies should focus on improving the solubility of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide in water, which can make it easier to work with in lab experiments.

Synthesis Methods

5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide can be synthesized using different methods, including the one-pot synthesis method, microwave-assisted synthesis method, and the classical synthetic method. The classical synthetic method involves the reaction of 2-(trifluoromethoxy)aniline with 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction mixture is then stirred at room temperature, and 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is obtained after purification.

Scientific Research Applications

5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in various areas of scientific research. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been shown to have potential applications in the development of new drugs and therapies.